5-Diallylaminomethyl-thiophene-2-carboxylic acid

• Molecular Formula: C12H15NO2S
• Molecular Weight: 237.32 g/mol
• IUPAC Name: 5-[[bis(prop-2-enyl)amino]methyl]thiophene-2-carboxylic acid
• InChI: InChI=1S/C12H15NO2S/c1-3-7-13(8-4-2)9-10-5-6-11(16-10)12(14)15/h3-6H,1-2,7-9H2,(H,14,15)
• InChI Key: LQKKTYZVQVAUSE-UHFFFAOYSA-N
• Canonical SMILES: C=CCN(CC=C)CC1=CC=C(S1)C(=O)O

Description

5-Diallylaminomethyl-thiophene-2-carboxylic acid is a useful research compound. Its molecular formula is C12H15NO2S and its molecular weight is 237.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4.5 g (17.9 mmol) 5-diallylaminomethyl-thiophene-2-carboxylic acid methyl ester in 45 ml methanol were added to 17.9 ml of a 1 N aqueous solution of KOH (17.9 mmol). The reaction mixture was stirred at 50° C. for 16 h and 1 h at reflux. The solvent was evaporated, 20 ml water was added to the residue and 9 ml of a 2 N aqueous solution of HCl. The aqueous phase was extracted with ethyl acetate, the combined organic phases were dried over Na2SO4. The solvent was evaporated and the residue was subjected to silica gel chromatography (ethyl acetate) to yield 4.05 g (17.06 mmol) 5-diallylaminomethyl-thiophene-2-carboxylic acid; exact MW [M+H] calc'd: 238.09; MW found [M+H]: 238.3.